Cas no 156720-75-1 (7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane)

• Product name: 7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane
• CAS No: 156720-75-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD21091996
• CID: 4673398
• PubChem ID: 52903796

7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• 7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane
• ZINC61958000
• 156720-75-1
• AKOS015958340
• MFCD21091996
• EN300-235188
• F2147-0965
• F93565
• SCHEMBL19031910
• 7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane

• MDL： MFCD21091996
• Inchi： 1S/C8H15NO2/c1-7(2)10-5-8(6-11-7)3-9-4-8/h9H,3-6H2,1-2H3
• InChI Key： XPJFNPHFUUEMJY-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC2(C1)CNC2

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane

7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane

7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane (CAS No: 156720-75-1) is a complex organic compound with a unique spirocyclic structure, making it an interesting subject in the fields of organic chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom—the nitrogen atom in this case. The molecule's structure is defined by its spiro arrangement, where a three-membered ring and a five-membered ring are fused at a single nitrogen atom, creating a rigid and stable framework.

The spiro[3.5]nonane core of this compound is further substituted with two methyl groups at the 7-position and oxygen atoms at the 6 and 8 positions, contributing to its distinct chemical properties. The presence of these substituents not only enhances the molecule's stability but also introduces functional groups that can participate in various chemical reactions or interactions. This makes 7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane a versatile building block in organic synthesis and material design.

Recent studies have highlighted the potential of spiro compounds like 7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane in drug delivery systems due to their ability to form stable complexes with other molecules. Researchers have explored their use as carriers for hydrophobic drugs, leveraging the compound's rigid structure to encapsulate and protect sensitive therapeutic agents during transit in biological systems.

In addition to its applications in medicinal chemistry, 7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane has shown promise in materials science as a precursor for advanced polymers and nanomaterials. Its nitrogen-containing spiro structure can serve as a platform for constructing self-healing materials or stimuli-responsive polymers, which are highly sought after in fields such as electronics and biotechnology.

The synthesis of 7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane typically involves multi-step organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and improving scalability for industrial applications.

Moreover, computational studies using quantum mechanics and molecular modeling have provided deeper insights into the electronic properties of 7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane, revealing its potential as a chiral catalyst or enantioselective reagent in asymmetric synthesis. These findings underscore the compound's versatility across diverse chemical disciplines.

In conclusion, 7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane (CAS No: 156720-75